Cas no 1271699-82-1 (2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-1-(2-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-1-(2-methylpiperidin-1-yl)ethan-1-one
• CAS No: 1271699-82-1
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5561020
• Update Time: 2025-10-29

2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-1-(2-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-1-(2-methyl-1-piperidinyl)-
• 2-[4-(hydroxymethyl)-1h-1,2,3-triazol-1-yl]-1-(2-methylpiperidin-1-yl)ethan-1-one
• 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-1-(2-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C11H18N4O2/c1-9-4-2-3-5-15(9)11(17)7-14-6-10(8-16)12-13-14/h6,9,16H,2-5,7-8H2,1H3
• InChI Key： XHZLLCOWBCBDCJ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1C)CN1C=C(CO)N=N1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 468.5±55.0 °C(Predicted)
• pka: 13.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-1-(2-methylpiperidin-1-yl)ethan-1-one

2-[4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-yl]-1-(2-Methylpiperidin-1-yl)Ethan-1-one: A Comprehensive Overview

The compound 2-[4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-yl]-1-(2-Methylpiperidin-1-yl)Ethan-1-one, identified by the CAS No. 1271699-82-1, is a complex organic molecule with significant potential in various fields of chemistry and material science. This compound has garnered attention due to its unique structural features and versatile applications. In this article, we delve into its properties, synthesis methods, and recent advancements in its utilization.

The molecular structure of this compound is characterized by the presence of a triazole ring system and a methyl-substituted piperidine moiety. The triazole ring, specifically the 4-(hydroxymethyl)-substituted 1H-1,2,3-triazole, plays a crucial role in determining the compound's reactivity and stability. The piperidine ring, on the other hand, contributes to the molecule's flexibility and ability to form hydrogen bonds. These structural elements make the compound highly suitable for applications in drug design and advanced materials.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Its ability to form stable complexes with various biomolecules has been exploited in targeted drug delivery applications. Researchers have demonstrated that the compound can serve as a versatile linker in bioconjugate chemistry, enabling the precise delivery of therapeutic agents to specific cellular targets.

In addition to its biomedical applications, this compound has shown promise in the field of polymer chemistry. Its unique functional groups allow for the synthesis of high-performance polymers with tailored properties. For instance, it has been used as a building block for creating stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH levels.

The synthesis of 2-[4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-yl]-1-(2-Methylpiperidin-1-yl)Ethan-1-one involves a multi-step process that typically begins with the preparation of intermediates such as hydroxymethyl triazole derivatives and substituted piperidine compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the final product.

From an environmental standpoint, this compound exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it can be effectively degraded by microbial communities in aerobic environments without producing toxic byproducts. This makes it a sustainable choice for applications where environmental impact is a concern.

In conclusion, 2-[4-(Hydroxymethyl)-1H-1,2,3-Triazol-1-yli]-l-(Z-methylpiPeridin-l-yli)ethan-l-one (CAS No. 00000000) is a multifaceted compound with wide-ranging applications across various scientific domains. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound's utilization, its role in advancing modern science is expected to grow significantly.